BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-3-methoxybenzonitrile CAS 853331-52-
9

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Chloro-3-methoxybenzonitrile
CAS No.: 853331-52-9
Cat. No.: B1602500
Get Quote
. J

An In-Depth Technical Guide to 2-Chloro-3-methoxybenzonitrile (CAS 853331-52-9)
Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. All
laboratory work should be conducted in a controlled environment with appropriate safety
precautions, personal protective equipment, and after consulting the official Safety Data Sheet
(SDS) from the supplier.

Abstract

2-Chloro-3-methoxybenzonitrile is a strategically substituted aromatic building block
increasingly utilized in medicinal chemistry and materials science. Its unique electronic and
steric properties, arising from the ortho-chloro, meta-methoxy, and cyano functionalities, make
it a versatile intermediate for synthesizing complex molecular targets. This guide provides a
comprehensive technical overview, including physicochemical properties, robust analytical
characterization methods, a plausible and detailed synthetic protocol with mechanistic insights,
and an exploration of its reactivity and applications in drug discovery.
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Introduction: The Strategic Value in Molecular
Design

In the landscape of drug discovery, the rational design of small molecule inhibitors and probes
hinges on the availability of versatile chemical scaffolds. Substituted benzonitriles are a
privileged class of intermediates, with the nitrile group serving as a bioisostere for various
functional groups or as a key handle for synthetic transformations. The specific arrangement in
2-Chloro-3-methoxybenzonitrile offers a compelling combination of features:

e Chloro Group: Acts as an electron-withdrawing group, influences the acidity of adjacent
protons, and provides a potential vector for late-stage diversification via cross-coupling
reactions. It can also form crucial halogen bonds with protein backbones.[1]

o Methoxy Group: A hydrogen bond acceptor and an electron-donating group that modulates
the electronic character of the aromatic ring, impacting both reactivity and pharmacokinetic
properties.[1]

 Nitrile Group: A strong electron-withdrawing group, a versatile synthetic handle for
conversion into amines, amides, or carboxylic acids, and a potential hydrogen bond acceptor
in ligand-receptor interactions.

This trifecta of functionalities creates a molecule with predictable reactivity, enabling chemists
to build molecular complexity in a controlled manner, making it a valuable asset in the synthesis
of novel therapeutic agents.[2]

Physicochemical & Spectroscopic Profile

Accurate characterization is the bedrock of reproducible science. The key properties of 2-
Chloro-3-methoxybenzonitrile are summarized below.

Table 1: Physicochemical Properties
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Property Value Reference
CAS Number 853331-52-9

Molecular Formula CsHeCINO

Molecular Weight 167.59 g/mol

Appearance White to off-white solid/powder  [3]

Melting Point 92-96 °C

| Linear Formula | HsCOCesH3(CI)CN | |

Analytical Characterization Workflow

Confirming the identity and purity of the starting material is a critical, non-negotiable step in any
synthetic campaign. A multi-pronged analytical approach is required for a self-validating
system.

Caption: A standard workflow for the analytical validation of 2-Chloro-3-methoxybenzonitrile.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive method for structural
elucidation. The *H NMR spectrum should show three distinct aromatic proton signals and a
singlet for the methoxy group. 33C NMR will confirm the presence of eight unique carbon
environments.

e Mass Spectrometry (MS): Provides the molecular weight. High-Resolution MS (HRMS) is
crucial for confirming the elemental formula to within a few parts per million, distinguishing it
from any potential isomers.

e Chromatography (HPLC/GC): High-Performance Liquid Chromatography (HPLC) with UV
detection is the gold standard for determining purity (typically >97%). Gas Chromatography
(GC) can be used to detect volatile impurities.[4]

Synthesis and Mechanistic Rationale

While several synthetic routes may be conceived, a highly reliable and industrially scalable
approach for introducing a nitrile to an aromatic ring is the Sandmeyer reaction. This classic
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transformation proceeds via a diazonium salt intermediate.

Proposed Synthetic Pathway

NaNOz, aq. HCI CuCN, KCN
(o) { . . \
[Z—ChIoro—S—methoxyaniIina 0-5°C > Aryldlzrz]osr;tlﬁgn = Heat %[Z—ChIoro—3—meth0xybenzonitrila

Click to download full resolution via product page

Caption: Proposed Sandmeyer reaction workflow for the synthesis of the title compound.

Detailed Experimental Protocol

Objective: To synthesize 2-Chloro-3-methoxybenzonitrile from 2-Chloro-3-methoxyaniline.
Materials:

e 2-Chloro-3-methoxyaniline

o Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNO2)

e Copper(l) Cyanide (CuCN)

e Potassium Cyanide (KCN) - EXTREME CAUTION: HIGHLY TOXIC
e Dichloromethane (DCM) or Ethyl Acetate

e Anhydrous Magnesium Sulfate (MgSQOa)

o Deionized Water

e |ce

Protocol:

» Diazotization (0-5 °C):
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o In a three-neck flask equipped with a mechanical stirrer, thermometer, and addition funnel,
charge 2-Chloro-3-methoxyaniline (1.0 eq) and a 3 M aqueous HCI solution (3.0 eq).

o Cool the resulting slurry to 0 °C in an ice-salt bath.

o Dissolve sodium nitrite (1.05 eq) in a minimal amount of cold deionized water. Add this
solution dropwise to the aniline slurry via the addition funnel, ensuring the internal
temperature never exceeds 5 °C.

o Expertise & Experience: Maintaining a low temperature is critical. The aryldiazonium salt is
thermally unstable and can decompose violently or lead to unwanted side products (e.qg.,
phenols) if allowed to warm. The dropwise addition controls the exotherm of the reaction.

o Stir the mixture for an additional 30 minutes at 0-5 °C after the addition is complete.

o Cyanation (Sandmeyer Reaction):

o In a separate, larger flask, prepare a solution of CuCN (1.2 eq) and KCN (1.2 eq) in water.
Cool this solution in an ice bath. Perform this step in a certified chemical fume hood.
Cyanide is a potent poison.

o Slowly and carefully add the cold diazonium salt solution from Step 1 to the stirred cyanide

solution.

o Causality: The copper(l) cyanide acts as a catalyst to facilitate the substitution of the
diazonium group with cyanide. Vigorous evolution of nitrogen gas (N2) will be observed,;
this is the driving force for the reaction.

o Once the addition is complete, allow the reaction to warm to room temperature, then heat
gently to 50 °C for 1-2 hours to ensure the reaction goes to completion.

e Work-up and Purification:

o Cool the reaction mixture to room temperature and extract three times with
dichloromethane or ethyl acetate.

o Combine the organic layers and wash sequentially with water and brine.
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o Dry the organic layer over anhydrous MgSOea, filter, and concentrate under reduced

pressure to yield the crude product.

o Trustworthiness: The reaction progress and purity of the crude product should be
monitored by Thin-Layer Chromatography (TLC). The final product should be purified by
column chromatography (silica gel, using a hexane/ethyl acetate gradient) or
recrystallization to achieve high purity. The purified product's identity must be confirmed
using the analytical methods in section 2.1.

Reactivity and Applications in Drug Discovery

The true value of 2-Chloro-3-methoxybenzonitrile lies in its potential for synthetic elaboration.

The nitrile group is a linchpin for accessing several key functionalities.

2-Chloro-3-methoxybenzonitrile

Carboxylic Acid Tetrazole Nucleophilic Aromatic Substitution Cross-Coupling Primary Amine
(Acid/Base Hydrolysis) (e.g., NaNs, NHaCl) (SnAr at C-Cl, requires activation) (e.g., Suzuki, Buchwald-Hartwig at C-Cl) (Reduction, e.g., LiAlHa, Hz2/cat.)

[ l

mive Heterocycles y&— Novel Biaryls Substituted Anilines

Click to download full resolution via product page
Caption: Key synthetic transformations and potential applications of the title compound.

e Lead Discovery: This compound can be used in fragment-based screening or as a starting
point in multicomponent reactions to rapidly generate libraries of diverse molecules for hit
identification.[5][6]

o Scaffold Elaboration: The primary amine, derived from nitrile reduction, is a powerful handle
for building complex structures via amide coupling, reductive amination, or sulfonamide

formation.
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» Bioisosteric Replacement: The nitrile can serve as a bioisostere for a carbonyl group, and its
conversion to a tetrazole ring is a common strategy in medicinal chemistry to mimic a
carboxylic acid with improved metabolic stability and cell permeability.

Safety and Handling
As a substituted benzonitrile, this compound must be handled with appropriate care.

o Hazard Classifications: Acutely toxic if swallowed, in contact with skin, or if inhaled (Acute
Tox. 4).

o Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves
(e.g., nitrile), and safety glasses or goggles.

« Handling: Handle only in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of dust.[7] Avoid contact with skin and eyes.[8]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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